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Compound of Interest

Compound Name:
1-(Chloromethyl)-2,3,4-

trifluorobenzene

CAS No.: 292621-60-4

Cat. No.: B1591187

Get Quote

CAS Number: 292621-60-4 Synonyms: 2,3,4-Trifluorobenzyl chloride; ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-Chloro-2,3,4-trifluorotoluene Formula: C

H

ClF

Molecular Weight: 180.55 g/mol

Executive Summary: The Dual Hazard Profile
In medicinal chemistry, 1-(Chloromethyl)-2,3,4-trifluorobenzene is a high-value electrophile

used to introduce the lipophilic 2,3,4-trifluorobenzyl motif into pharmaceutical scaffolds (e.g.,

fluoroquinolones, enzyme inhibitors). Its utility stems from the benzylic chloride moiety, which

serves as an excellent leaving group for S

2 reactions.
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However, this same reactivity dictates its hazard profile. It acts as a potent alkylating agent and

a lachrymator. Unlike simple solvents, this compound can alkylate biological nucleophiles

(DNA, proteins) and rapidly hydrolyze on moist mucous membranes to release hydrochloric

acid (HCl). Safe handling requires treating it not just as a corrosive, but as a reactive

intermediate that demands specific quenching and containment protocols.

Physicochemical & Reactivity Profile
Understanding the physical state and reactivity is the foundation of exposure control.

Property Value / Description Operational Implication

Physical State Clear to pale yellow liquid

Fluid handling requires positive

displacement pipettes to

prevent dripping.

Boiling Point ~170–190°C (Predicted)*

Low volatility at RT, but heating

generates heavy, lachrymatory

vapors.

Density ~1.3–1.4 g/mL

Denser than water; sinks in

aqueous spills, complicating

cleanup.

Flash Point > 80°C (Estimated)

Combustible. Avoid open

flames, but flammability is

secondary to toxicity.

Reactivity Moisture Sensitive

Hydrolyzes to form 2,3,4-

trifluorobenzyl alcohol and HCl

gas.

Solubility Soluble in DCM, THF, EtOAc

Use non-polar/apolar solvents

for extraction; avoid

water/alcohols during storage.

*Note: Experimental BP is not widely published for this specific isomer; range based on 2,4,5-

trifluorobenzyl chloride analogs.
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Hazard Assessment & Toxicology (Mechanism of
Action)
The Lachrymatory Effect (TRPA1 Activation)
Like its parent benzyl chloride, this fluorinated derivative is a powerful lachrymator. It activates

the TRPA1 ion channel on sensory nerve endings in the cornea and respiratory tract.

Symptom Onset: Immediate burning sensation, tearing, and blepharospasm (involuntary

eyelid closure).

Risk: Panic-induced accidents in the lab. If a researcher drops a flask due to sudden eye

pain, the spill escalates the hazard.

Alkylation & Corrosivity
Mechanism: The electron-withdrawing fluorine atoms at the 2, 3, and 4 positions pull electron

density from the ring, potentially increasing the electrophilicity of the benzylic carbon

compared to non-fluorinated benzyl chloride.

Consequence: Upon contact with skin or lungs, it alkylates tissue proteins and hydrolyzes to

produce HCl, causing delayed chemical burns. The fluorine substitution does not mitigate the

corrosive nature of the chloromethyl group.

Operational Safety & Engineering Controls
Primary Containment (The "Hot Zone")

Mandatory Engineering: All handling must occur within a certified Chemical Fume Hood

operating at face velocity >100 fpm.

Vapor Trap: If removing solvent via rotary evaporation, use a secondary liquid nitrogen trap

or a base trap (NaOH) to neutralize co-distilled alkyl halide vapors before they reach the

vacuum pump exhaust.

Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are insufficient for prolonged contact with benzylic chlorides due to

permeation.

Body Part Recommended PPE Rationale

Hands (Primary)
Silver Shield® / 4H®

(Laminate)

Impermeable to small

halogenated aromatics.

Hands (Dexterity)
Double-gloved Nitrile

(Disposable)

Only for incidental splash

protection. Change

immediately upon contact.

Eyes
Chemical Goggles + Face

Shield

Safety glasses do not seal

against lachrymatory vapors.

Respiratory
Full-face respirator with OV/AG

cartridges

Only required if working

outside a fume hood (e.g., spill

cleanup).

Visualizing the Safety Decision Logic
The following diagram outlines the decision process for handling this compound safely.
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Task: Handle 1-(Chloromethyl)-
2,3,4-trifluorobenzene

Is Fume Hood Available?

Volume > 5 mL?

Use Double Nitrile Gloves
(Change every 15 mins)

No

Use Silver Shield/Laminate
Gloves (Under Nitrile)

Yes

Proceed with Synthesis

Yes

STOP WORK.
Do not handle on benchtop.

No

Quench Waste with
Dilute Ammonia/Amine

Click to download full resolution via product page

Figure 1: PPE and Engineering Control Decision Matrix for Benzylic Chlorides.

Experimental Protocols: Synthesis & Quenching
Reaction Setup (Self-Validating Protocol)
When using this reagent for alkylation (e.g., N-alkylation of an amine):

Dry Conditions: Ensure glassware is flame-dried. Moisture triggers hydrolysis, releasing HCl

which can inhibit base-catalyzed reactions.
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Addition Rate: Add the 1-(Chloromethyl)-2,3,4-trifluorobenzene dropwise to the

nucleophile solution at 0°C.

Why? The reaction is often exothermic. Controlling temperature prevents runaway

vaporization of the lachrymator.

Validation: Monitor reaction progress via TLC or LCMS.

Note: The benzylic chloride spot will disappear. If a new spot appears at the baseline

(carboxylic acid) or near the solvent front (alcohol), moisture contamination occurred.

Decontamination & Quenching (The "Kill" Solution)
Never dispose of unreacted benzylic chlorides directly into organic waste drums; they can

alkylate other waste components or pressurize the drum via hydrolysis.

Quench Solution: 10% Ammonium Hydroxide (NH

OH) in Methanol.

Mechanism: Ammonia (

) acts as a sacrificial nucleophile, rapidly converting the reactive benzyl chloride into the non-
toxic benzyl amine and ammonium chloride.

Step-by-Step Quench:

Collect reaction residues/washings in a beaker.

Slowly add the Quench Solution (exothermic).

Stir for 30 minutes in the fume hood.

Check pH (should remain basic).

Dispose of as standard halogenated organic waste.

Emergency Response Scenarios
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Spill Response Workflow
In the event of a spill outside the fume hood, evacuate the immediate area due to lachrymatory

risk.

Spill Detected Evacuate Lab
(Lachrymator Risk)

Assess Volume
& Location

Don Full PPE:
Respirator + Laminate Gloves

Cover with Absorbent
(Vermiculite/Sand)

Apply Dilute Ammonia
to Absorbent

Double Bag & Label
'Hazardous Debris'

Click to download full resolution via product page

Figure 2: Emergency Response Workflow for Lachrymatory Alkylating Agents.

First Aid[2]
Eye Contact:IMMEDIATE irrigation is critical.[1] Flush for 15 minutes. Do not pause to

remove contact lenses initially; flush over them if necessary, then remove.

Skin Contact: Wash with soap and water. Do not use alcohol (increases skin permeability).

Monitor for redness (erythema) which may appear 12–24 hours later.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. Oxygen is less of a concern than moisture.

Incompatibility: Strong oxidizers, alcohols, water, and active metals (Li, Na, Mg) which can

cause Wurtz-type coupling or violent decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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